Cas no 2172271-14-4 (3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid)

• Product Name: 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid
• CAS No: 2172271-14-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5951661
• PubChem ID: 165746373
• Update Time: 2025-06-08

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid
• 3-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]ethoxy}propanoic acid
• EN300-1508359
• 2172271-14-4

• Inchi： 1S/C26H32N2O6/c1-18(10-11-24(29)27-13-15-33-14-12-25(30)31)16-28-26(32)34-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23H,10-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： AUHUEVRYTAGYDP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NCCOCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid

Introduction to 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic Acid (CAS No. 2172271-14-4)

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid, identified by its CAS number 2172271-14-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug development and molecular biology research.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group, a carboxylic acid moiety, and an ether linkage. These features contribute to its unique chemical behavior and biological activity. The presence of a (9H-fluoren-9-yl)methoxycarbonyl group adds an additional layer of complexity, which is often leveraged in medicinal chemistry to enhance binding affinity and selectivity in drug targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid makes it a candidate for further investigation in this context. Specifically, its ability to interact with specific enzymes and receptors has been explored in preclinical studies aimed at identifying potential therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the field of protease inhibition. Proteases are enzymes that play crucial roles in many biological processes, including signal transduction, protein degradation, and cell proliferation. By targeting these enzymes, compounds like 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid can potentially interfere with pathological processes that underlie conditions such as cancer, inflammation, and infectious diseases.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the pharmacological properties of small molecules. The incorporation of a (9H-fluoren-9-yl)methoxycarbonyl group into the molecular framework of this compound is particularly noteworthy, as it has been shown to improve solubility, metabolic stability, and binding affinity. These attributes are critical for the development of effective drugs that can withstand biological degradation and maintain their therapeutic efficacy.

The carboxylic acid functionality at one end of the molecule provides a site for further derivatization, allowing researchers to tailor its properties for specific applications. For instance, it can be converted into esters or amides to enhance solubility or to modify its interaction with biological targets. This flexibility makes 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid a versatile building block for medicinal chemists.

In addition to its potential as a drug candidate, this compound has also been explored as an intermediate in synthetic chemistry. Its complex structure provides a rich scaffold for exploring new synthetic methodologies and strategies. Researchers have utilized it as a precursor for the preparation of more complex molecules with tailored biological activities.

The ether linkage in the molecule contributes to its stability and hydrophilicity, making it suitable for formulation into various pharmaceutical forms. This property is particularly important for oral administration, where bioavailability is a key consideration. By optimizing the delivery system, it may be possible to enhance the therapeutic effects of this compound while minimizing side effects.

Efforts are ongoing to elucidate the detailed mechanism of action of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid at the molecular level. Advanced spectroscopic techniques and computational methods are being employed to understand how it interacts with biological targets and modulates cellular processes. Such insights are crucial for refining its therapeutic potential and ensuring its safety profile.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced catalytic systems and green chemistry principles has been explored to make the synthetic route more efficient and environmentally friendly. These approaches align with the broader goals of sustainable pharmaceutical development.

The future prospects for 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoethoxy}propanoic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and biotechnology. As our understanding of biological systems continues to grow, new opportunities will arise for leveraging this compound's unique properties.